3-Chloro-2-(N-ethylaminomethyl)phenylboronic acid, pinacol ester; 97%

• IUPAC Name: N-[[2-chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]ethanamine
• InChI: InChI=1S/C15H23BClNO2/c1-6-18-10-11-12(8-7-9-13(11)17)16-19-14(2,3)15(4,5)20-16/h7-9,18H,6,10H2,1-5H3
• InChI Key: YLYBUPMJVZGLMR-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C(=CC=C2)Cl)CNCC
• Molecular Formula: C15H23BClNO2
• Molecular Weight: 295.6 g/mol

Description

3-Chloro-2-(N-ethylaminomethyl)phenylboronic acid, pinacol ester is a chemical compound with the CAS Number: 2096333-72-9. It has a molecular weight of 295.62 and its IUPAC name is N-[2-chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]ethanamine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H23BClNO2/c1-6-18-10-11-12 (8-7-9-13 (11)17)16-19-14 (2,3)15 (4,5)20-16/h7-9,18H,6,10H2,1-5H3. This code provides a detailed description of the molecular structure of the compound.

Chemical Reactions Analysis

Boronic acids and their esters, such as this compound, are known to be susceptible to hydrolysis, especially at physiological pH. The rate of this reaction is dependent on the substituents in the aromatic ring and the pH of the solution.

Physical And Chemical Properties Analysis

This compound is a solid or liquid at room temperature. It should be stored in a dark place, under an inert atmosphere, at 2-8°C. The solubility of boronic acids and their esters in various solvents is an important property that influences their use in chemical reactions.

Scientific Research Applications

Suzuki–Miyaura Cross-Coupling

3-Chloro-2-(N-ethylaminomethyl)phenylboronic acid, pinacol ester: . This reaction is a pivotal method for forming carbon-carbon bonds in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and organic materials. The compound acts as an organoboron reagent that couples with aryl or vinyl halides under palladium catalysis to create biaryl or styrenyl derivatives.

Drug Design and Delivery

. They can act as boron carriers suitable for neutron capture therapy, a targeted cancer treatment. .

Hydrolysis Studies

. Research into the kinetics of this process, influenced by substituents on the aromatic ring, is crucial for the development of boron-containing compounds in medicinal chemistry.

Synthesis of Sulfinamide Derivatives

. The reaction typically involves the use of diethylaminosulfur trifluoride (DAST) and potassium phenyltrifluoroborate.

Catalytic Protodeboronation

. This method, paired with Matteson homologation, allows for the formal anti-Markovnikov alkene hydromethylation, a valuable transformation in organic synthesis.

Palladium-Catalyzed Reactions

. These reactions are fundamental in constructing complex organic molecules with high precision and efficiency.

Safety and Hazards

This compound is classified as dangerous, with hazard statements H302-H315-H318-H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling. In case of inadequate ventilation, respiratory protection should be worn.

Future Directions

Boronic acids and their esters are an important group of compounds due to their broad applications in organic synthesis, catalysis, supramolecular chemistry, and materials engineering. Future research may focus on improving the stability of these compounds in water and developing new applications in drug design and delivery.

Mechanism of Action

Target of Action

The primary target of 3-Chloro-2-(N-ethylaminomethyl)phenylboronic acid, pinacol ester is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

The compound interacts with its targets through a process known as transmetalation . In the Suzuki–Miyaura coupling reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The compound affects the Suzuki–Miyaura cross-coupling pathway . This pathway involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .

Pharmacokinetics

It’s known that the compound is only marginally stable in water . The kinetics of hydrolysis of some phenylboronic pinacol esters is dependent on the substituents in the aromatic ring .

Result of Action

The result of the compound’s action is the formation of a new carbon–carbon bond through the Suzuki–Miyaura cross-coupling reaction . This reaction is exceptionally mild and functional group tolerant, making it a valuable tool in organic synthesis .

Action Environment

The compound’s action, efficacy, and stability are influenced by environmental factors such as pH. The rate of hydrolysis of some phenylboronic pinacol esters is considerably accelerated at physiological pH . Therefore, care must be taken when considering these boronic pinacol esters for pharmacological purposes .